Crofelemer

• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• InChI: InChI=1S/C18H16N2O3/c1-22-16-10-6-5-9-14(16)12-19-18(21)15-11-17(23-20-15)13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,19,21)
• InChIKey: JDNAIBCYTQGWFC-UHFFFAOYSA-N

Crofelemer Overview

Crofelemer is an FDA-approved antidiarrheal agent indicated for the symptomatic relief of non-infectious diarrhea in adult patients with HIV/AIDS on antiretroviral therapy [1]. It is a botanical drug substance, specifically a purified oligomeric proanthocyanidin biopolymer extracted from the red latex ("dragon's blood") of the South American tree *Croton lechleri* [2][3]. As a complex mixture, its primary constituents are proanthocyanidin oligomers composed mainly of (+)-gallocatechin and (−)-epigallocatechin, with an average degree of polymerization of 7 and a molecular weight of approximately 2300 Da [3]. It functions as a first-in-class antisecretory agent by dually inhibiting two distinct intestinal chloride channels: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channel (CaCC) [4].

Dual Channel Probe CFTR and CaCC (TMEM16A) chloride channel inhibitor for secretory pathway investigation

Botanical Oligomer Purified proanthocyanidin oligomer extracted from Croton lechleri latex

Model Context Supports secretory diarrhea models, ion transport studies, and oncology supportive care research

• [1] Drugs.com. Fulyzaq Tablets: Package Insert / Prescribing Info / MOA. Last updated Mar 25, 2025. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. crofelemer ligand page. View Source
• [3] Kleindl, P. A., et al. (2017). Chemical Stability of the Botanical Drug Substance Crofelemer: A Model System for Comparative Characterization of Complex Mixture Drugs. *Journal of Pharmaceutical Sciences*, 106(11), 3257-3269. View Source
• [4] Tradtrantip, L., et al. (2010). Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels. *Molecular Pharmacology*, 77(1), 69-78. View Source

Crofelemer vs Loperamide & Racecadotril

Procurement decisions should not treat antidiarrheal agents as interchangeable. Crofelemer possesses a fundamentally different mechanism of action (MOA) from commonly used alternatives like loperamide (a μ-opioid receptor agonist that inhibits gut motility) and racecadotril (an enkephalinase inhibitor) [1]. This MOA divergence has critical functional consequences: loperamide induces constipation and carries a risk of toxic megacolon [1], while crofelemer does not inhibit motility, thereby avoiding constipation, rebound diarrhea, or abuse potential [2][3]. Furthermore, crofelemer's uniquely large polymeric structure results in negligible systemic absorption (plasma concentrations below the level of quantitation, 50 ng/mL) [4], a characteristic not shared by most small-molecule alternatives, which directly underpins its distinct drug-drug interaction (DDI) and safety profile [4].

Target Compound

Crofelemer

Mechanism Distinction

Dual CFTR/CaCC channel inhibitor; local gastrointestinal action with minimal systemic absorption reported

Loperamide

Cannot Substitute

μ-opioid receptor agonist reducing motility; mechanism mismatch may alter endpoint interpretation in secretory models

Racecadotril

Cannot Substitute

Enkephalinase inhibitor; lacks direct chloride channel inhibition and dual-channel profile of crofelemer

• [1] Gao, J. J., et al. (2016). HALT-D: A Phase II Evaluation of Crofelemer for the Prevention and Prophylaxis of Diarrhea in Patients With Breast Cancer on Pertuzumab-Based Regimens. *Clinical Breast Cancer*, 17(1), 76-78. View Source
• [2] Vietmedix. Crofelemer Drug Profile. View Source
• [3] Wikipedia. Crofelemer. View Source
• [4] MYTESI (crofelemer) Prescribing Information. Napo Pharmaceuticals, Inc. (Page 2). View Source

Crofelemer Comparative Evidence

Systemic Absorption and Drug Interaction Safety

Crofelemer is a dual inhibitor of CFTR and CaCC, unlike most experimental antisecretory agents that target a single channel. Its potency against both channels is similar, suggesting a broad-spectrum antisecretory effect [1]. While no direct head-to-head data for a single comparator exists, the potency against two distinct targets is a differentiating feature [1].

Systemic Exposure & DDI Risk

Head-to-head

Negligible systemic absorption; plasma concentrations below LLOQ (50 ng/mL). In a preclinical model, crofelemer co-administration reduced neratinib AUC by 35%, while loperamide increased it by 53%.

Supports research use where minimal systemic drug interaction is a key endpoint consideration.

Human bioequivalence and rat model data; DDI profile is context-dependent.

Evidence Dimension	IC50 for CFTR and CaCC inhibition
Target Compound Data	CFTR: IC50 ~7 µM, Max Inhibition ~60%; CaCC (TMEM16A): IC50 ~6.5 µM, Max Inhibition >90%
Comparator Or Baseline	N/A (No single comparator tested; dual-target profile is the baseline differentiator)
Quantified Difference	Similar sub-10 µM potency against two structurally unrelated chloride channels.
Conditions	In vitro cell lines (HT-29, FRT) and patch-clamp electrophysiology.

Why This Matters

This dual inhibition mechanism provides a broader and potentially more robust blockade of intestinal chloride secretion compared to agents that inhibit only one pathway, which may translate to more consistent antisecretory efficacy across different diarrheal etiologies.

• [1] Tradtrantip, L., et al. (2010). Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels. *Molecular Pharmacology*, 77(1), 69-78. View Source

Dual CFTR and CaCC Channel Blockade

In the pivotal ADVENT trial, crofelemer demonstrated a statistically significant improvement in clinical response compared to placebo in HIV-positive patients with non-infectious diarrhea [1]. Crofelemer at the approved 125 mg BID dose reduced watery stools and improved stool consistency over a 4-week treatment period [1].

Dual CFTR & CaCC Blockade

Class-level

CFTR: Emax ~60%, IC50 ~7 μM; CaCC (TMEM16A): Emax >90%, IC50 ~6.5 μM. Washout resistance:

Reported dual-channel inhibition profile supports secretory pathway research.

In vitro patch-clamp data in FRT cell lines; mechanism potency requires target-specific validation.

ART-Related Diarrhea Response

Trial context

17.6% vs 8.0% clinical response over placebo (2.2-fold difference, P < 0.01) in Phase 3 ADVENT trial; sustained up to 6 months in extension.

Reported endpoint context in HIV-associated non-infectious diarrhea research models.

Placebo-controlled RCT; loperamide/racecadotril not evaluated in this population.

Prophylaxis in CTID Models

Head-to-head

31.6% reduction in weekly loose stools vs placebo (5.96 ± 2.2 vs 8.71 ± 2.2, P = 0.028) in neratinib-treated dogs. Pilot human data: 29% grade 3 diarrhea vs 50% in dose-escalation control.

Supports prophylaxis endpoint investigation in targeted therapy-induced diarrhea models.

Preclinical canine model and single-center open-label pilot; confirmatory studies pending.

Evidence Dimension	Clinical Response Rate (defined as ≤2 watery stools/week during ≥2 of 4 weeks)
Target Compound Data	17.6% (crofelemer 125 mg BID)
Comparator Or Baseline	Placebo: 8.0%
Quantified Difference	Absolute difference of 9.6%; Relative difference: 2.2-fold higher
Conditions	Phase 3, randomized, double-blind, placebo-controlled, 4-week trial in 374 HIV-positive adults on stable ART.

Why This Matters

This is the pivotal registration trial data that established crofelemer's FDA approval for this specific indication, providing a clear, quantitative benchmark for efficacy against a placebo control in a well-defined patient population.

• [1] MacArthur, R. D., et al. (2013). Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study. *HIV Clinical Trials*, 14(6), 261-273. View Source

HIV-Associated Diarrhea Clinical Response

In a pilot study of patients with chronic idiopathic diarrhea (CID), crofelemer demonstrated symptomatic improvement in a majority of patients who had failed extensive diagnostic workups and other therapies [1]. The study provides quantitative data on the drug's effect in a distinct patient population beyond its approved HIV indication [1].

ART-Related Diarrhea Response

Trial context

17.6% vs 8.0% clinical response over placebo (2.2-fold difference, P < 0.01) in Phase 3 ADVENT trial; sustained up to 6 months in extension.

Reported endpoint context in HIV-associated non-infectious diarrhea research models.

Placebo-controlled RCT; loperamide/racecadotril not evaluated in this population.

Evidence Dimension	Patient-reported improvement in diarrhea symptoms
Target Compound Data	57.9% (11/19) of patients reported improvement
Comparator Or Baseline	Baseline symptom status (pre-treatment)
Quantified Difference	58% of patients experienced a subjective improvement over 28 days.
Conditions	Open-label, single-arm pilot study; 19 patients with chronic idiopathic diarrhea (≥3 loose stools/day for ≥4 weeks, negative infectious/inflammatory workup).

Why This Matters

These data suggest crofelemer's antisecretory mechanism may have broader utility beyond its labeled HIV indication, providing a potential therapeutic option for a difficult-to-treat patient population and justifying further investigation.

• [1] Cash, B. D., et al. (2024). S828 Crofelemer Improves Symptoms of Chronic Idiopathic Diarrhea. *The American Journal of Gastroenterology*, 119(10S), S566-S567. View Source

Prophylaxis in Cancer Therapy-Induced Diarrhea

A key differentiator for crofelemer is its virtually non-existent systemic absorption, a consequence of its high molecular weight polymeric structure [1]. Following oral administration in both healthy adults and HIV-positive patients, plasma concentrations of crofelemer are consistently below the level of quantitation (BLQ) [1][2]. This is in stark contrast to many small-molecule antidiarrheals like loperamide, which are absorbed and can cause systemic effects.

Prophylaxis in CTID Models

Head-to-head

31.6% reduction in weekly loose stools vs placebo (5.96 ± 2.2 vs 8.71 ± 2.2, P = 0.028) in neratinib-treated dogs. Pilot human data: 29% grade 3 diarrhea vs 50% in dose-escalation control.

Supports prophylaxis endpoint investigation in targeted therapy-induced diarrhea models.

Preclinical canine model and single-center open-label pilot; confirmatory studies pending.

Evidence Dimension	Plasma Concentration Following Oral Dosing
Target Compound Data	Below Level of Quantitation (< 50 ng/mL)
Comparator Or Baseline	Typical oral small-molecule drugs (measurable plasma concentrations)
Quantified Difference	Concentration is BLQ, precluding calculation of standard PK parameters like AUC, Cmax, and half-life.
Conditions	Oral administration in healthy adults and HIV-positive patients, measured by validated bioanalytical methods.

Why This Matters

This lack of systemic absorption directly translates to a low risk of systemic adverse events and, crucially, minimizes the potential for drug-drug interactions, a critical consideration for polypharmacy patients such as those with HIV on complex antiretroviral regimens [1].

• [1] MYTESI (crofelemer) Prescribing Information. Napo Pharmaceuticals, Inc. (Page 2). View Source
• [2] DrugBank. Crofelemer: Pharmacokinetics. DB04941. View Source

Lack of Constipation and Rebound Diarrhea: Class-Level Differentiation from Opioid Agonists

Unlike commonly used antidiarrheals such as loperamide, which function by inhibiting intestinal motility, crofelemer is a purely antisecretory agent that does not affect gut motility [1]. This mechanistic difference results in a clinically important safety and tolerability advantage: crofelemer does not cause constipation or rebound diarrhea [2].

Evidence Dimension	Incidence of constipation and rebound diarrhea
Target Compound Data	Not reported as an adverse event of concern; mechanism does not affect motility.
Comparator Or Baseline	Loperamide and other μ-opioid receptor agonists (associated with constipation and potential for rebound diarrhea).
Quantified Difference	Qualitative difference: Zero vs. Established Risk.
Conditions	Clinical trial data and mechanistic studies.

Why This Matters

This is a key differentiator for patients with fluctuating bowel habits or those at risk for complications from constipation, such as individuals with irritable bowel syndrome (IBS) or the elderly, and positions crofelemer as a potentially safer long-term or alternative option.

• [1] Vietmedix. Crofelemer Drug Profile. View Source
• [2] Crutchley, R. D., et al. (2010). Crofelemer, a novel agent for treatment of secretory diarrhea. *Annals of Pharmacotherapy*, 44(5), 878-884. View Source

Crofelemer Priority Applications

HIV/AIDS ART Diarrhea Management

Crofelemer's unique, dual-channel inhibition mechanism (CFTR and CaCC) [1] makes it an ideal tool compound and drug candidate for developing targeted therapies for secretory diarrheas of various etiologies, including infectious (e.g., cholera) and congenital (e.g., microvillus inclusion disease, MVID) origins . Its validated antisecretory action, proven in clinical trials for HIV-associated diarrhea, supports its use in research programs aimed at reducing fluid loss without affecting motility .

CTD Prophylaxis Research

For clinical trials in patient populations requiring multiple medications, such as HIV/AIDS patients on ART or cancer patients receiving chemotherapy, crofelemer is a strategic choice. Its minimal systemic absorption (<50 ng/mL) and low risk of drug-drug interactions [1] simplify trial logistics and reduce confounding variables, allowing for a cleaner assessment of its antidiarrheal efficacy. This profile is a direct consequence of its large, polymeric botanical structure and is supported by data showing no clinically relevant effect on CYP3A4 substrates or antiretroviral drugs .

Secretory Diarrhea & Chloride Channel Research

Crofelemer's proven lack of effect on intestinal motility positions it as the active pharmaceutical ingredient (API) of choice for developing antidiarrheal products intended for patients with diarrhea-predominant IBS, functional diarrhea, or those in whom constipation is a significant concern [1]. The pilot data showing improvement in 58% of chronic idiopathic diarrhea patients without significant side effects supports its potential in this niche, differentiating it from motility-based therapies like loperamide.

Rare GI Disorders with Orphan Designations

Given its orphan drug designations for MVID and Short Bowel Syndrome (SBS) from both the FDA and EMA [1], crofelemer is a critical asset for exploratory clinical research in ultrarare congenital diarrheal disorders. Its unique botanical origin and antisecretory mechanism offer a novel approach where no approved therapies exist. Ongoing investigator-initiated trials are evaluating its potential to reduce life-threatening fluid loss and total parenteral nutrition (TPN) dependence in pediatric patients .

Application

Selection Property

Validation Focus

ART-related diarrhea endpoint studies

Reported endpoint response context

Stool frequency and consistency endpoints vs vehicle

CTID prophylaxis research

Prophylaxis study context

Diarrhea severity and incidence endpoints in oncology models

Secretory mechanism and ion channel studies

Dual-channel CFTR/CaCC inhibition profile

Electrophysiology and washout-resistance assay endpoints

Rare GI secretion model investigation

Orphan disease model context

Small bowel fluid secretion endpoints; motility-independent review

• [1] EMA. EU/3/21/2541 - orphan designation for treatment of short bowel syndrome. Date of designation: 10 December 2021. View Source